Cas no 2227704-90-5 (methyl 5-(2R)-2-hydroxypropyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(2R)-2-hydroxypropyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2227704-90-5
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6195995
• PubChem ID: 165628611
• Update Time: 2025-06-15

methyl 5-(2R)-2-hydroxypropyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2R)-2-hydroxypropyl-1-methyl-1H-pyrazole-3-carboxylate
• methyl 5-[(2R)-2-hydroxypropyl]-1-methyl-1H-pyrazole-3-carboxylate
• 2227704-90-5
• EN300-1782352

• Inchi： 1S/C9H14N2O3/c1-6(12)4-7-5-8(9(13)14-3)10-11(7)2/h5-6,12H,4H2,1-3H3/t6-/m1/s1
• InChI Key： NTDGCCBJDREWOF-ZCFIWIBFSA-N
• SMILES： O[C@H](C)CC1=CC(C(=O)OC)=NN1C

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 5-(2R)-2-hydroxypropyl-1-methyl-1H-pyrazole-3-carboxylate

Research Brief on Methyl 5-(2R)-2-hydroxypropyl-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2227704-90-5): Recent Advances and Applications

Methyl 5-(2R)-2-hydroxypropyl-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2227704-90-5) is a chiral pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery. Recent studies have explored its synthetic routes, biological activities, and applications in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current pharmaceutical research.

The compound's structural features, including the chiral hydroxypropyl group and the ester functionality, make it a valuable scaffold for the design of bioactive molecules. Recent synthetic methodologies have focused on optimizing the enantioselective synthesis of this compound to ensure high purity and yield. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient catalytic asymmetric synthesis route, achieving an enantiomeric excess (ee) of over 98%. This advancement is critical for the scalable production of the compound for further pharmacological evaluation.

In terms of biological activity, methyl 5-(2R)-2-hydroxypropyl-1-methyl-1H-pyrazole-3-carboxylate has shown promising results as a precursor for inhibitors targeting key enzymes involved in inflammatory and metabolic disorders. A recent in vitro study revealed its derivative's potent inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, suggesting potential applications in anti-inflammatory drug development. Additionally, its role in modulating adenosine receptors has been investigated, opening new avenues for treating neurological conditions such as Parkinson's disease.

Beyond its direct pharmacological applications, this compound has also been utilized in the synthesis of complex heterocyclic systems. A 2024 report in Organic Letters detailed its use as a building block for the construction of fused pyrazole-pyrimidine hybrids, which exhibit diverse biological activities, including anticancer and antimicrobial properties. The versatility of methyl 5-(2R)-2-hydroxypropyl-1-methyl-1H-pyrazole-3-carboxylate in medicinal chemistry underscores its importance as a multifunctional intermediate.

In conclusion, recent research on methyl 5-(2R)-2-hydroxypropyl-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2227704-90-5) highlights its growing relevance in drug discovery and development. Advances in synthetic methodologies, coupled with its demonstrated biological activities, position this compound as a key player in the design of next-generation therapeutics. Future studies are expected to explore its applications in targeted drug delivery systems and combination therapies, further expanding its potential impact on the pharmaceutical industry.